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Compound of Interest

Compound Name: CVI-LM001

Cat. No.: B15577015 Get Quote

For Researchers, Scientists, and Drug Development Professionals: This document provides

essential safety and logistical information for the proper disposal of CVI-LM001, a novel, orally

administered small molecule PCSK9 modulator. Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Disclaimer: The following procedures are based on general best practices for the disposal of

investigational chemical compounds in a laboratory setting. It is imperative to obtain and

consult the official Safety Data Sheet (SDS) for CVI-LM001 from the manufacturer or supplier

before handling or disposal. The SDS will contain specific hazard information and detailed

disposal instructions that supersede the general guidance provided here.

Immediate Safety and Handling Precautions
Prior to disposal, ensure all personnel handling CVI-LM001 are familiar with the following

precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

goggles, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Spill Management: Have a spill kit readily available. In case of a spill, follow your institution's

established spill cleanup procedures for chemical agents.
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Avoid Contamination: Prevent contact with skin, eyes, and clothing. Do not generate dust or

aerosols.

Step-by-Step Disposal Protocol
The disposal of investigational drugs like CVI-LM001 must be conducted in accordance with

local, state, and federal regulations, as well as institutional guidelines.[1][2][3]

Obtain the Safety Data Sheet (SDS): This is the most critical step. The SDS will provide

comprehensive information on the chemical's hazards, handling, and specific disposal

requirements.

Segregation of Waste:

Do not mix CVI-LM001 waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office.

Segregate solid waste (e.g., contaminated gloves, weigh boats, paper towels) from liquid

waste (e.g., unused solutions).

Containerization:

Use only approved, compatible, and clearly labeled hazardous waste containers.[2][4]

The container must be in good condition and have a secure, tight-fitting lid.

Label the container with "Hazardous Waste," the full chemical name "CVI-LM001," and

any other information required by your institution (e.g., PI name, lab location, accumulation

start date).[2][4]

Waste Accumulation:

Store the waste container in a designated satellite accumulation area that is secure and

away from general laboratory traffic.

Keep the container closed at all times except when adding waste.

Final Disposal:
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Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste.

Do not dispose of CVI-LM001 down the drain or in the regular trash.[4][5] Chemical waste

requires disposal through a licensed hazardous waste vendor, typically involving

incineration.[1][3]

Summary of Preclinical and Clinical Data
The following table summarizes key quantitative findings from studies on CVI-LM001.
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Study Type Subject Dosage Duration Key Findings

Preclinical
Hyperlipidemic

Hamsters

40, 80, 160

mg/kg/day
4 weeks

Dose-dependent

increase in liver

LDLR protein

levels (up to 3.5-

fold) and

decrease in

circulating

PCSK9 levels (to

10% of control at

the highest

dose).[6]

Phase 1a Clinical

Trial

Healthy

Volunteers
300 mg/day 10 days

36.4% reduction

in serum PCSK9

levels compared

to baseline.[6]

Phase 1b Clinical

Trial

Subjects with

Elevated LDL-C
300 mg/day 28 days

Significant

reductions in

serum LDL-C

(-26.3%), Total

Cholesterol

(-20.1%), ApoB

(-17.4%), and

PCSK9 (-39.2%)

compared to

placebo.[6]

Mechanism of Action: Signaling Pathways
CVI-LM001 exhibits a dual mechanism of action to lower LDL-cholesterol and reduce liver fat.

[7] It inhibits the transcription of PCSK9 and prevents the degradation of LDL receptor (LDLR)

mRNA. Additionally, it activates hepatic adenosine monophosphate-activated protein kinase

(AMPK), a key regulator of cellular energy metabolism.[7]
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Caption: Dual mechanism of CVI-LM001 action.

Experimental Workflow for Waste Disposal
The logical flow for ensuring the safe and compliant disposal of CVI-LM001 is outlined below.
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Caption: CVI-LM001 laboratory waste disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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